![molecular formula C15H11ClN2O2 B2535072 4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one CAS No. 1039928-33-0](/img/structure/B2535072.png)
4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves multi-step reactions that may include the formation of heterocyclic rings, substitution reactions, and the introduction of various functional groups. For instance, the reactions of 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone with nitrogen-containing binucleophilic agents resulted in the formation of various heterocyclic derivatives, as studied in one of the papers . This suggests that similar synthetic strategies could potentially be applied to synthesize the compound of interest.
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using various spectroscopic techniques and quantum chemical calculations. For example, the molecular structure and spectroscopic data of a compound with a methoxyphenyl group were obtained from DFT calculations, and the geometry was fully optimized . Similarly, the structure of another chloro-methoxyphenyl compound was elucidated by LC/MS-MS, NMR, UV-Vis, and other spectroscopic methods . These studies indicate that the molecular structure of "4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one" could be analyzed using similar techniques to determine bond lengths, angles, and other geometrical parameters.
Chemical Reactions Analysis
The reactivity of compounds with similar structural features has been explored through various chemical reactions. For instance, the reaction of a furanone derivative with hydrazine monohydrate led to the formation of pyrrol-2-one and pyridazin-3(2H)-one derivatives . This demonstrates the potential reactivity of the compound towards nucleophilic agents, which could be further investigated to understand its chemical behavior.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized through experimental and theoretical methods. Theoretical calculations such as natural bond orbital analysis, molecular electrostatic potential, and frontier molecular orbitals have been used to predict electronic properties and vibrational modes . These studies provide a foundation for predicting the properties of "4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one," such as its electronic characteristics, potential energy distribution, and molecular interactions.
Scientific Research Applications
Synthesis and Reactivity
- A study explored the use of Lawesson's Reagent in the synthesis of 1,3,2-dioxaphospholane-2-sulfide derivatives from aromatic dihydroxy compounds, highlighting a method that could be applicable to synthesizing related compounds with complex structures (Shabana et al., 1994).
- Research on the antimicrobial activities of new 1,2,4-triazole derivatives, including their synthesis from various ester ethoxycarbonylhydrazones, presents an approach to creating bioactive molecules that could extend to the synthesis and application of phthalazinone derivatives (Bektaş et al., 2007).
Chemical Modifications and Applications
- Investigations into the corrosion inhibition performance of related compounds on mild steel in acidic environments demonstrate the application of organophosphorus compounds in materials science, suggesting potential protective uses for similar chemicals (Bentiss et al., 2009).
- A study on the methoxycarbonylation of aryl chlorides catalyzed by palladium complexes shows a chemical process relevant to the synthesis of complex organic molecules, potentially including phthalazinone derivatives (Jiménez-Rodríguez et al., 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(3-chloro-4-methoxyphenyl)-2H-phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O2/c1-20-13-7-6-9(8-12(13)16)14-10-4-2-3-5-11(10)15(19)18-17-14/h2-8H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQZVOIRBROYEFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NNC(=O)C3=CC=CC=C32)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.